Cas no 933716-21-3 (9-Methyl-6,9-diazaspiro[4.5]decane)

9-Methyl-6,9-diazaspiro[4.5]decane is a bicyclic amine compound featuring a spirocyclic structure, which imparts unique steric and electronic properties. Its rigid framework enhances selectivity in chemical reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s nitrogen-containing heterocycle allows for versatile functionalization, enabling applications in ligand design and catalysis. Its stability under various conditions ensures reliable performance in complex synthetic pathways. Researchers value this scaffold for its potential in developing bioactive molecules, particularly in CNS-targeting therapeutics, due to its structural resemblance to privileged pharmacophores. The compound is typically supplied with high purity to meet rigorous research and industrial standards.

9-Methyl-6,9-diazaspiro[4.5]decane structure

933716-21-3 structure

Product Name:9-Methyl-6,9-diazaspiro[4.5]decane

CAS No:933716-21-3

MF:C₉H₁₈N₂

MW:154.252622127533

MDL:MFCD20427296

CID:4673524

PubChem ID:52416411

Update Time:2025-05-24

9-Methyl-6,9-diazaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

- 9-methyl-6,9-diazaspiro[4.5]decane
- ZINC56894952
- EN300-235195
- 933716-21-3
- SCHEMBL12926362
- G87942
- AKOS014163151
- F2147-0840
- 9-Methyl-6,9-diazaspiro[4.5]decane
- MDL： MFCD20427296
- Inchi： 1S/C9H18N2/c1-11-7-6-10-9(8-11)4-2-3-5-9/h10H,2-8H2,1H3
- InChI Key： MTJIOPLJIVEVOW-UHFFFAOYSA-N
- SMILES： N1CCN(C)CC21CCCC2

Computed Properties

Exact Mass: 154.147
Monoisotopic Mass: 154.147
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 15.3

9-Methyl-6,9-diazaspiro[4.5]decane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM335250-100mg	9-Methyl-6,9-diazaspiro[4.5]decane	933716-21-3	95%+	100mg	$363	2021-08-18
Chemenu	CM335250-250mg	9-Methyl-6,9-diazaspiro[4.5]decane	933716-21-3	95%+	250mg	$536	2021-08-18
Chemenu	CM335250-1g	9-Methyl-6,9-diazaspiro[4.5]decane	933716-21-3	95%+	1g	$1621	2021-08-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M876325-1g	9-methyl-6,9-diazaspiro[4.5]decane	933716-21-3	95%	1g	￥7,260.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M876325-2.5g	9-methyl-6,9-diazaspiro[4.5]decane	933716-21-3	95%	2.5g	￥15,301.00	2022-09-01
Chemenu	CM335250-500mg	9-Methyl-6,9-diazaspiro[4.5]decane	933716-21-3	95%+	500mg	$395	2024-07-19
Chemenu	CM335250-1g	9-Methyl-6,9-diazaspiro[4.5]decane	933716-21-3	95%+	1g	$493	2024-07-19
Chemenu	CM335250-5g	9-Methyl-6,9-diazaspiro[4.5]decane	933716-21-3	95%+	5g	$1478	2024-07-19
Chemenu	CM335250-10g	9-Methyl-6,9-diazaspiro[4.5]decane	933716-21-3	95%+	10g	$2194	2024-07-19
TRC	M283316-100mg	9-methyl-6,9-diazaspiro[4.5]decane	933716-21-3		100mg	$ 135.00	2022-06-04

9-Methyl-6,9-diazaspiro[4.5]decane Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 9-Methyl-6,9-diazaspiro[4.5]decane

Comprehensive Overview of 9-Methyl-6,9-diazaspiro[4.5]decane (CAS No. 933716-21-3): Properties, Applications, and Research Insights

9-Methyl-6,9-diazaspiro[4.5]decane (CAS No. 933716-21-3) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its versatile scaffold. The molecule features a diazaspiro core, combining a methyl-substituted diazepane ring with a spiro[4.5]decane framework. This configuration imparts remarkable stability and conformational flexibility, making it a valuable intermediate in drug discovery and material science.

In recent years, the demand for spirocyclic compounds like 9-Methyl-6,9-diazaspiro[4.5]decane has surged, driven by their applications in designing CNS-targeting therapeutics and enzyme inhibitors. Researchers are particularly interested in its potential to modulate neurotransmitter receptors, a hot topic in neurodegenerative disease research. The compound’s lipophilic properties and hydrogen-bonding capacity align with current trends in optimizing blood-brain barrier permeability, a key challenge in CNS drug development.

The synthesis of CAS No. 933716-21-3 typically involves multistep organic reactions, including reductive amination and ring-closing strategies. Advanced techniques such as microwave-assisted synthesis have been explored to improve yield and purity, addressing the growing need for sustainable chemistry practices. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity, ensuring compliance with pharmaceutical-grade standards.

Beyond pharmaceuticals, 9-Methyl-6,9-diazaspiro[4.5]decane has shown promise in catalysis and ligand design. Its nitrogen-rich architecture facilitates coordination with transition metals, making it relevant to green chemistry initiatives. This dual applicability resonates with the industry’s shift toward multifunctional compounds, a trend frequently searched in academic and industrial databases.

Ongoing studies focus on derivatizing the diazaspiro core to enhance bioactivity profiles. For instance, introducing fluorinated groups or chiral auxiliaries could expand its utility in asymmetric synthesis. Such innovations align with the rising interest in precision medicine and personalized therapeutics, topics dominating scientific discourse and search engine queries.

In summary, 9-Methyl-6,9-diazaspiro[4.5]decane (CAS No. 933716-21-3) exemplifies the convergence of structural ingenuity and practical utility. Its relevance to drug discovery, catalysis, and sustainable chemistry ensures its continued prominence in research, addressing both contemporary challenges and future opportunities in molecular science.